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Compound of Interest

Compound Name: 4-Bromo-3-chlorophenol

cat. No.: BO77146

An In-depth Technical Guide to 4-Bromo-3-chlorophenol

Core Chemical Identity

4-Bromo-3-chlorophenol is a halogenated phenol, a class of organic compounds
characterized by a hydroxyl group attached to a benzene ring, which also bears bromine and
chlorine substituents. These halogen atoms significantly influence the molecule's electronic
properties, reactivity, and biological activity. It is recognized as a key intermediate in various
industrial and synthetic processes.[1][2]

Identifier Value

IUPAC Name 4-bromo-3-chlorophenol

CAS Number 13631-21-5[3][4][5][6]

Molecular Formula CeHaBrCIO[3][4][5][7]

Molecular Weight 207.45 g/mol [4][5]1[7]

InChl Key FQEYHIPPYOSPLF-UHFFFAOYSA-N[3][4][7]
SMILES C1=CC(=C(C=C10)Cl)Br[7][8]

Physicochemical Properties

The physical and chemical characteristics of 4-Bromo-3-chlorophenol are summarized below.
These properties are crucial for its handling, storage, and application in chemical synthesis.
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Property Value

Appearance White to almost white, or pale cream/yellow
powder or crystals.[3][9]

Melting Point 64-66 °C[3][4][10]

Boiling Point 267.5 £ 20.0 °C (Predicted)[3][10]

Density 1.788 + 0.06 g/cm3 (Predicted)[3][10]

pKa 8.43 £ 0.18 (Predicted)[3][10]

Water Solubility Slightly soluble in water.[3][10][11]

Room temperature, under an inert atmosphere.

Storage Temperature
[3][10]

Synthesis and Experimental Protocols

4-Bromo-3-chlorophenol is primarily synthesized through the bromination of 3-chlorophenol.
The use of N-Bromosuccinimide (NBS) as a brominating agent is a common and effective
method.[1]

Synthesis of 4-Bromo-3-chlorophenol using NBS

This protocol details a method to synthesize 4-Bromo-3-chlorophenol with a high yield and
purity.[1]

Materials:

e 3-chlorophenol

¢ N-Bromosuccinimide (NBS)
e Carbon tetrachloride (CCla)

Procedure:
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To a four-necked flask, add 45.7 g (0.466 mol) of 3-chlorophenol and 80 mL of carbon
tetrachloride.

Initiate stirring.

Add 82.74 g (0.465 mol) of NBS in batches at a controlled temperature.

Monitor the reaction progress by taking samples every 2 hours for gas chromatography (GC)
analysis.

The reaction is considered complete when the mass fraction of 3-chlorophenol is less than
1%.

Filter the resulting mixture.

Wash the filtrate with water.

The organic (oil) layer is then subjected to distillation to isolate the final product.

The fraction collected at 37-38°C/0.0004 MPa is the 4-Bromo-3-chlorophenol product.

Expected Outcome:

o Purity: >98% (as determined by GC)

* Yield: 87%
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Synthesis of 4-Bromo-3-chlorophenol

3-chlorophenol N-Bromosuccinimide (NBS) Carbon Tetrachloride (Solvent)

Reaction in Four-Necked Flask

4-Bromo-3-chlorophenol Succinimide
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Experimental Workflow for Synthesis

Charge 3-chlorophenol and CCl4
into reaction vessel

:

Add NBS in batches
while stirring

:

Monitor reaction via GC
until 3-chlorophenol < 1%

:

Filter the reaction mixture

i

Wash the filtrate with water

;

Separate the organic layer

.

Distill the organic layer
under vacuum

Collect product fraction
at 37-38°C/0.0004 MPa

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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